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Compound of Interest

Compound Name: Losartan

Cat. No.: B1675146 Get Quote

The responsible management and disposal of chemical and pharmaceutical waste are

paramount for researchers, scientists, and drug development professionals.[1] Proper disposal

of losartan, an angiotensin II receptor antagonist, is a critical component of laboratory safety

and environmental responsibility.[2] In the United States, the disposal of pharmaceutical waste

is primarily governed by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[1][3][4] While losartan is not a Drug Enforcement

Administration (DEA) controlled substance, it may be classified as a hazardous waste

depending on its characteristics and applicable regulations.

It is essential to consult your institution's Environmental Health & Safety (EHS) department, as

state and local regulations may be more stringent than federal guidelines. The following

protocol outlines the necessary steps for the proper disposal of losartan from a laboratory

setting.

Step-by-Step Disposal Protocol
1. Consultation and Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer's

SDS for losartan.

Consult Institutional Policies: Contact your institution's EHS department to understand their

specific procedures and requirements for pharmaceutical waste.
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2. Waste Segregation and Collection:

Designated Waste Container: Collect all disposable items that have come into contact with

losartan, such as gloves, weighing papers, and pipette tips, in a designated and sealable

waste container.

Container Integrity: The container must be appropriate for storing chemical waste and kept

tightly closed except when adding waste.

3. Labeling and Storage:

Proper Labeling: The container must be clearly labeled as "Hazardous Waste" and explicitly

identify the contents (e.g., "Losartan Waste").

Designated Storage Area: Store the chemical waste container in a designated Satellite

Accumulation Area as specified by your institution's EHS.

4. Arrange for Licensed Disposal:

Contact EHS for Pickup: Coordinate with your institution's EHS department to arrange for the

pickup and disposal of the waste by a licensed chemical waste disposal company. Most

pharmaceutical waste is incinerated at a licensed medical incineration site.

Important Prohibitions:

No Drain Disposal: Do not dispose of losartan or materials contaminated with it down the

drain. The EPA's Subpart P rule for healthcare facilities explicitly prohibits flushing hazardous

waste pharmaceuticals.

No Regular Trash Disposal: Do not discard losartan waste in the regular trash.

Not on FDA Flush List: Losartan is not on the FDA's "flush list" of medications that can be

disposed of by flushing.

Hazard Profile for Losartan
The following table summarizes key hazard information for losartan, which informs its

classification and proper disposal route.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/product/b1675146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Data Source

Acute Aquatic Toxicity

EC50 (Daphnia magna): 331

mg/l (48h) LC50

(Oncorhynchus mykiss): > 929

mg/l (96h)

Safety Data Sheet

Chronic Aquatic Toxicity

NOEC (Daphnia magna): 100

mg/l (21d) NOEC (Pimephales

promelas): 10 mg/l (32d)

Safety Data Sheet

Human Health Hazard

Classified as a hazardous

drug, with primary risks

including reproductive toxicity,

potential for allergic skin

reactions, and serious eye

damage.

BenchChem

Regulatory Status

Governed by EPA under

RCRA. Not a DEA-controlled

substance.

Multiple Sources

Experimental Protocols
The procedural steps outlined above constitute the standard protocol for the safe disposal of

losartan in a laboratory environment. Adherence to this protocol, in conjunction with institution-

specific EHS guidelines, is mandatory for regulatory compliance and environmental protection.

Losartan Disposal Workflow
The diagram below illustrates the decision-making process for the proper disposal of losartan
in a research setting.
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Prohibited Actions

Losartan waste generated
(pure chemical, contaminated labware)

Consult Safety Data Sheet (SDS)
for hazard information

DO NOT
Pour Down Drain

DO NOT
Use Regular Trash

Consult Institutional
EHS Department for specific protocols

Segregate into a designated,
compatible waste container

Label container:
'Hazardous Waste - Losartan'

Keep container securely closed

Store in Satellite
Accumulation Area

Arrange for pickup by
licensed waste vendor via EHS

Waste Incinerated/Treated
per RCRA regulations

Click to download full resolution via product page

Caption: Decision workflow for proper Losartan disposal in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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